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Compound of Interest

Compound Name: 2,3-Epoxybutane

Cat. No.: B1201590

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the sterecisomers of 2,3-epoxybutane, a
valuable chiral building block in organic synthesis. The document details the Chemical
Abstracts Service (CAS) numbers, physical properties, synthesis protocols, and characteristic
reactions of each stereoisomer, presented in a format tailored for scientific and research
applications.

Stereoisomers of 2,3-Epoxybutane and Their CAS
Numbers

2,3-Epoxybutane, also known as 2,3-dimethyloxirane, exists as three stereoisomers: a pair of
enantiomers (trans) and a meso compound (cis). A general CAS number is also assigned to the
mixture of isomers.
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Stereoisomer/Mixtu
re

IUPAC Name Configuration

CAS Number

2,3-Epoxybutane

Mixture of cis and

2,3-Dimethyloxirane
trans

3266-23-7[1]

cis-2,3-Epoxybutane

(meso)-2,3-
_ _ (2R,3S)
Dimethyloxirane

1758-33-4[1]

trans-2,3-

Epoxybutane

(#)-(2R,3R/2S,3S)-

Dimethyloxirane

Racemic mixture

21490-63-1[1]

(+)-trans-2,3-

(2R,3R)-2,3-

_ _ (2R,3R) 1758-32-3[1]
Epoxybutane Dimethyloxirane
21490-63-1 is often
used for the racemate,
(-)-trans-2,3- (2S,39)-2,3- )
] ) (2S,39) and sometimes for the
Epoxybutane Dimethyloxirane

(S,S) enantiomer as
well.[1]

Quantitative Data Summary

The physical and spectroscopic properties of the cis and trans isomers of 2,3-epoxybutane are

summarized below for easy comparison.

Physical Properties

cis-2,3-Epoxybutane

trans-2,3-Epoxybutane

Property .

(meso) (racemic)
Molecular Formula CaHsO CaHsO
Molar Mass 72.11 g/mol 72.11 g/mol
Appearance Colorless liquid Colorless liquid
Boiling Point 60-61 °C 54-55 °C
Density 0.826 g/mL at 25 °C 0.804 g/mL at 25 °C

Refractive Index (n2°/D)

1.383

1.373

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://www.benchchem.com/product/b1201590?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data
1H NMR (CDCls):

 Cis-2,3-Epoxybutane: The two methyl groups and the two epoxide protons are equivalent
due to the plane of symmetry.

o 6 ~1.3 ppm (doublet, 6H, CH3)
o 0 ~2.9 ppm (quartet, 2H, CH)

 trans-2,3-Epoxybutane: The two methyl groups and the two epoxide protons are also
equivalent in the racemic mixture.

o 0 ~1.2 ppm (doublet, 6H, CH3)
o 0 ~2.6 ppm (quartet, 2H, CH)
13C NMR (CDCls):
e cis-2,3-Epoxybutane:
o 0 ~17 ppm (CHs)
o 0 ~57 ppm (CH)
e trans-2,3-Epoxybutane:
o 0 ~13 ppm (CHs)
o 0 ~52 ppm (CH)

Key Experimental Protocols

The synthesis and reactions of epoxides are fundamental in organic chemistry. The
stereochemistry of the starting alkene dictates the stereochemistry of the resulting epoxide,
and the reaction conditions for ring-opening determine the stereochemical outcome of the
product.
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Synthesis of 2,3-Epoxybutane Stereoisomers

The epoxidation of alkenes with peroxy acids is a common method for synthesizing epoxides.
This reaction is stereospecific, meaning the stereochemistry of the alkene is retained in the

epoxide product.

Synthesis of trans-Epoxide

m-CPBA, CHz2Cl2 | trans-2,3-Epoxybutane
(racemic)

trans-2-Butene

Synthesis of meso-Epoxide

m-CPBA, CHzCl2 _ | meso-2,3-Epoxybutane
(cis)

cis-2-Butene

\

Click to download full resolution via product page

Fig. 1: Stereospecific epoxidation of 2-butene isomers.

Protocol 3.1.1: Synthesis of meso-2,3-Epoxybutane from cis-2-Butene

This protocol describes the epoxidation of cis-2-butene using meta-chloroperoxybenzoic acid
(m-CPBA) to yield meso-2,3-epoxybutane. The reaction proceeds via a syn-addition of the
oxygen atom to the double bond.
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o Dissolution: In a round-bottom flask, dissolve cis-2-butene in a suitable solvent such as
dichloromethane (CH2Cl2).

e Addition of m-CPBA: Slowly add a solution of m-CPBA in CH2Cl: to the stirred solution of cis-
2-butene at 0 °C.

» Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours.
Monitor the reaction progress by thin-layer chromatography (TLC).

» Workup: Upon completion, wash the reaction mixture with a saturated aqueous solution of
sodium bicarbonate (NaHCOs) to remove the meta-chlorobenzoic acid byproduct, followed
by a wash with brine.

 Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSOa), filter, and
concentrate under reduced pressure. The crude product can be purified by distillation.

Protocol 3.1.2: Synthesis of (+)-trans-2,3-Epoxybutane from trans-2-Butene

The epoxidation of trans-2-butene with m-CPBA results in a racemic mixture of (2R,3R)- and
(2S,3S5)-2,3-epoxybutane. The experimental procedure is analogous to the synthesis of the
meso isomer described above, with trans-2-butene as the starting material.

Ring-Opening Reactions of 2,3-Epoxybutane

Epoxides undergo ring-opening reactions with a variety of nucleophiles. The regioselectivity
and stereochemistry of these reactions are dependent on whether they are performed under
acidic or basic conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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